Cas no 1903680-77-2 (5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide)

• Product Name: 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide
• CAS No: 1903680-77-2
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6281152
• PubChem ID: 92121233
• Update Time: 2025-06-11

5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide
• 5-oxo-1-phenyl-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}pyrrolidine-3-carboxamide
• 5-oxo-1-phenyl-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)pyrrolidine-3-carboxamide
• AKOS025382681
• F6515-0864
• 1903680-77-2
• 5-oxo-1-phenyl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]pyrrolidine-3-carboxamide

• Inchi： 1S/C21H19N3O2S/c25-20-12-16(14-24(20)17-5-2-1-3-6-17)21(26)23-13-15-8-9-22-18(11-15)19-7-4-10-27-19/h1-11,16H,12-14H2,(H,23,26)
• InChI Key： FIZWBIJFJSHGKS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=CN=1)CNC(C1CC(N(C2C=CC=CC=2)C1)=O)=O

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.5Ų

Additional information on 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide

Comprehensive Overview of 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide (CAS No. 1903680-77-2)

The compound 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide (CAS No. 1903680-77-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This pyrrolidine-3-carboxamide derivative combines a thiophene ring and a pyridine moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to its role in modulating specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide has surged, driven by advancements in medicinal chemistry and targeted therapy. The integration of a thiophene group into the structure enhances its potential for drug-likeness, as thiophene-containing molecules often exhibit improved pharmacokinetic properties. Additionally, the presence of a pyridine ring offers opportunities for hydrogen bonding and molecular interactions, which are critical for binding to biological targets.

The synthesis of CAS No. 1903680-77-2 involves multi-step organic reactions, including amide coupling and cyclization processes, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable solubility and membrane permeability, key factors for oral bioavailability. These characteristics align with current trends in small-molecule drug design, where researchers prioritize compounds with balanced lipophilicity and polar surface area.

From a therapeutic perspective, 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide has been explored in preclinical studies for its potential role in enzyme inhibition and receptor modulation. Its structural similarity to known pharmacophores has led to hypotheses about its applicability in treating metabolic and inflammatory conditions. However, further in vitro and in vivo studies are required to validate these claims and elucidate its mechanism of action.

The growing interest in CAS No. 1903680-77-2 is also reflected in its inclusion in commercial chemical libraries for high-throughput screening. Pharmaceutical companies and academic institutions are actively investigating its structure-activity relationships (SAR) to optimize its efficacy and selectivity. This aligns with the broader industry focus on fragment-based drug discovery, where small molecules serve as building blocks for more complex therapeutics.

In summary, 5-oxo-1-phenyl-N-{2-(thiophen-2-yl)pyridin-4-ylmethyl}pyrrolidine-3-carboxamide represents a compelling case study in modern drug development. Its hybrid structure, combining aromatic and heterocyclic elements, offers a versatile scaffold for further chemical modifications. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, particularly in areas like precision medicine and personalized therapeutics.